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Compound Name: Calcium Carbonate

CAS No.: 977032-78-2

Cat. No.: B10761208

Get Quote

Introduction: The Amorphous Advantage in Calcium
Carbonate Chemistry
Amorphous calcium carbonate (ACC) represents the kinetically favored but

thermodynamically least stable polymorph of calcium carbonate.[1][2] Unlike its crystalline

counterparts—calcite, aragonite, and vaterite—ACC lacks long-range atomic order, a

characteristic that imparts a unique set of properties making it a subject of intense research

and a material of significant interest in pharmaceuticals, materials science, and

biomineralization.[3][4] This guide provides an in-depth exploration of the core properties of

ACC, the intrinsic challenges of its stability, and the methodologies to synthesize, characterize,

and stabilize this transient phase for advanced applications. For researchers, scientists, and

drug development professionals, understanding and controlling the behavior of ACC is

paramount to harnessing its full potential.

Core Properties of Amorphous Calcium Carbonate:
A Departure from Crystalline Norms
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The amorphous nature of ACC gives rise to distinct physical and chemical properties that

differentiate it from crystalline calcium carbonate.

Structural Characteristics: ACC is typically found in a hydrated state, commonly as a

monohydrate (CaCO₃·H₂O), though dehydrated forms also exist.[2] Structurally, it consists of

nano-sized clusters, approximately 2 nm in size, that aggregate to form larger particles.[4] This

lack of a defined crystal lattice means that ACC does not produce sharp peaks in X-ray

diffraction (XRD) analysis, instead showing a broad halo, which is a key identifying feature.[5]

Enhanced Bioavailability and Solubility: One of the most significant properties of ACC is its

higher bioavailability compared to crystalline forms. Reports indicate that ACC can be roughly

40% more bioavailable than crystalline calcium carbonate, a critical factor for its use as a

calcium supplement.[2] This is attributed to its higher solubility. For instance, the highest

solubility of ACC in water has been measured at 1.8×10⁻⁴mol Ca²⁺/100cm³ H₂O, which is

about ten times greater than that of calcite.[6]

Porosity and Surface Area: The aggregation of nanoscale ACC particles can result in a highly

porous structure with a large surface area.[1] This porosity is a key attribute for applications

such as drug delivery, where the extensive pore system can be loaded with therapeutic

molecules.[2] The surface area of ACC can be significantly influenced by the synthesis method

and the presence of additives.

The Challenge of Instability: A Transient Existence
The primary obstacle in the widespread application of ACC is its inherent instability. Under

normal conditions, synthetically produced, additive-free ACC is extremely unstable and rapidly

transforms into more stable crystalline polymorphs, often within seconds to minutes.[2] This

transformation is a critical consideration in its synthesis, storage, and application.

Transformation Pathways of Amorphous Calcium
Carbonate
The transformation of ACC to its crystalline counterparts is a complex process that can proceed

through different mechanisms, primarily dissolution-reprecipitation or solid-state transformation.

[7] The prevailing pathway and the resulting crystalline polymorph are influenced by a variety of

factors including the presence of water, temperature, and impurities.
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In aqueous environments, the transformation is generally believed to occur via a dissolution-

reprecipitation mechanism.[2][7] This involves the dissolution of the more soluble ACC, leading

to a supersaturated solution from which a more stable crystalline phase (typically vaterite or

calcite) nucleates and grows.

Under dry or water-limited conditions, a solid-state transformation may occur.[7] This pathway

involves the internal rearrangement of the amorphous structure into a more ordered crystalline

lattice, often initiated by dehydration.

The following diagram illustrates the typical transformation pathways of ACC:
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1. Solution Preparation

2. Precipitation

3. Separation & Washing

4. Drying & Storage

Prepare CaCl₂ solution

Cool solutions to 1°C

Prepare Na₂CO₃ solution

Rapidly mix solutions
with vigorous stirring

Vacuum filter suspension

Wash with isopropanol

Dry the ACC powder

Store in a sealed,
dessicated container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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